4-Methyl-n-tritylbenzenesulfonamide

• CAS No.: 861-67-6
• Molecular Formula: C26H23NO2S
• Molecular Weight: 413.5 g/mol
• IUPAC Name: 4-methyl-N-tritylbenzenesulfonamide
• InChI: InChI=1S/C26H23NO2S/c1-21-17-19-25(20-18-21)30(28,29)27-26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24/h2-20,27H,1H3
• InChI Key: QZVOIGAQCUNKIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4

Description

4-Methyl-N-tritylbenzenesulfonamide is a sulfonamide derivative characterized by a 4-methylphenylsulfonyl group attached to a trityl (triphenylmethyl) amine. Sulfonamides are widely studied for their pharmacological properties, including antimicrobial and anti-inflammatory activities, which are influenced by substituents on the sulfonyl and amine groups .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 4-Methyl-N-tritylbenzenesulfonamide (hypothetical) with structurally related sulfonamides from the evidence:

Compound Name	Substituents on Sulfonamide Nitrogen	Key Functional Groups	Biological Activity	Reference
4-Methyl-N-tritylbenzenesulfonamide (hypothetical)	Trityl (C₆H₅)₃C⁻	4-Methylphenyl, trityl	Not reported (inferred steric hindrance)	—
4-Methyl-N-{4-[(5-methyloxazol-3-yl)sulfamoyl]phenyl}benzenesulfonamide	4-[(5-methyloxazol-3-yl)sulfamoyl]phenyl	Oxazole, methyl, sulfamoyl	Antimicrobial activity
N-Benzyl-N-ethyl-4-methylbenzenesulfonamide	Benzyl, ethyl	Benzyl, ethyl	Antibacterial, diuretic
3-Amino-4-methyl-N-[4-(trifluoromethyl)phenyl]benzenesulfonamide	4-(Trifluoromethyl)phenyl	Trifluoromethyl, amino	Not reported (potential enhanced lipophilicity)
N-(3-Methoxybenzoyl)-4-methylbenzenesulfonamide	3-Methoxybenzoyl	Methoxybenzoyl	Crystallographic studies

Key Observations:

• Steric Effects : The trityl group in the hypothetical compound introduces significant steric hindrance, likely reducing solubility compared to smaller substituents (e.g., ethyl or oxazolyl groups) .
• Bioactivity : Antimicrobial activity is prominent in sulfonamides with heterocyclic substituents (e.g., oxazole in ), whereas bulky groups like trityl may limit membrane permeability.
• Crystallography : Substituents such as methoxybenzoyl () or benzyl () influence molecular packing and hydrogen-bonding networks, critical for solid-state properties.

Spectroscopic and Analytical Data

While direct data for 4-Methyl-N-tritylbenzenesulfonamide is unavailable, analogs provide insights:

• NMR : For N-benzyl-N-ethyl-4-methylbenzenesulfonamide, $ ^1H $ NMR shows aromatic protons at δ 7.2–7.8 ppm and methyl groups at δ 2.4 ppm, typical of 4-methylbenzenesulfonyl derivatives . The trityl group would likely cause upfield shifts due to shielding effects.
• MS : ESI-MS of (S)-N-[(4-methoxyphenyl)(naphthyl)methyl]-4-methylbenzenesulfonamide () reveals a molecular ion at m/z 456.2, consistent with sulfonamide fragmentation patterns.
• IR : Sulfonamide S=O stretches appear at ~1150–1350 cm$ ^{-1} $, as seen in .

Pharmacological and Physicochemical Properties

• Antimicrobial Activity: Sulfonamides with electron-withdrawing groups (e.g., oxazolyl in ) exhibit enhanced activity due to improved target binding.
• Solubility : Bulky substituents (trityl, benzyl) decrease aqueous solubility, as observed in N-benzyl derivatives (), necessitating formulation adjustments.
• Synthesis : Trityl-protected amines are typically synthesized via nucleophilic substitution, analogous to methods for tribromoethyl derivatives ().